Cas no 61415-63-2 (2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester)

• Product Name: 2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester
• CAS No: 61415-63-2
• MF: C₃₀H₂₂O₄
• MW: 446.493288516998
• CID: 480331
• PubChem ID: 12307079
• Update Time: 2025-04-19

2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester
• dimethyl 9,10-diphenylanthracene-2,3-dicarboxylate
• 61415-63-2
• DTXSID40486844

• Inchi： 1S/C30H22O4/c1-33-29(31)25-17-23-24(18-26(25)30(32)34-2)28(20-13-7-4-8-14-20)22-16-10-9-15-21(22)27(23)19-11-5-3-6-12-19/h3-18H,1-2H3
• InChI Key： VIWPVZLPEICDNO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)C=C2C(C3C=CC=CC=3)=C3C=CC=CC3=C(C3C=CC=CC=3)C2=C1)=O

Computed Properties

• Exact Mass: 446.15186
• Monoisotopic Mass: 446.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6